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Compound of Interest

Compound Name: Galili pentasaccharide
CAS No.: 119502-59-9
Cat. No.: B569248
Get Quote
. J

Executive Summary

The Galili pentasaccharide (Gal-al-3Gal-31-4GIcNAc-B1-3Gal-B1-4Glc) is a specific
oligosaccharide antigen. While chemically non-toxic and non-hazardous by GHS standards
(comparable to sucrose or lactose), its potent immunogenicity and high cost necessitate
specific handling protocols beyond standard "non-hazardous" waste.

Immediate Directive:

o Pure Solid: Dispose of as Non-Regulated Chemical Waste (Incineration recommended for
traceability).

« In Solution: Disposal path is dictated by the solvent (e.g., DMSO = Hazardous Organic
Waste; Water/Buffer = Drain disposal only if permitted by local EHS).

 In Assays: Any material contacting biological matrices (serum, cells) must be treated as
Biohazardous Waste (BSL-2).
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Chemical & Biological Profile

Understanding the substrate is the first step in safety. The Galili pentasaccharide is the

synthetic standard for the alpha-gal epitope.

Parameter Specification

Safety Implication

) Galol-3Galf31-4GIcNAcB1-
Chemical Structure

Non-toxic, biodegradable

3Galp1-4Glc carbohydrate.
119502-59-9 (Generic a-Gal Not listed on EPA P-list or U-
CAS Number o )
derivatives) list.
Causes hyperacute
Biological Activity High (Xenoantigen) rejection/allergy. Avoid
inhalation of dust.[1]
. ) Finely divided powder can form
Flammability Low (Combustible Dust) ) ) o
explosive mixtures in air.[1]
N Solvent determines waste
Solubility Water, DMSO, Methanol

stream.

Senior Scientist Insight:Do not confuse chemical toxicity with biological activity. While eating

this sugar would be harmless to non-allergic individuals, inhaling aerosolized powder can

sensitize researchers, potentially inducing Alpha-gal syndrome (red meat allergy). All solid

handling must occur in a weigh station or fume hood.

Decision Matrix: Disposal Workflows

The following decision tree dictates the correct waste stream based on the physical state and

solvent composition of the pentasaccharide.
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Waste Generated

Physical State?

Solid (Powder/Residue) Liquid / Solution

/

Bio-Contaminated?
(Serum/Cells)

No (Pure Chemical)|Yes No (Solid)

Solvent Type? Biohazard Bin Solid Chemical Waste
e (Autoclave) (Label: Non-Haz Org)

DMSO/Methanol \Water/PBS Only

Organic Solvent Waste Sanitary Sewer

(Halogenated/Non-Hal) (If EHS Permitted)

Click to download full resolution via product page

Figure 1: Decision logic for Galili pentasaccharide disposal. Note that "Bio-Contaminated"
takes precedence over chemical properties.

Detailed Disposal Protocols
Protocol A: Solid Waste (Lyophilized Powder)

Scenario: Expired reagent, spilled powder, or empty vials. Rationale: While technically non-
hazardous trash, laboratory best practice (GLP) dictates segregating chemical reagents to
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prevent janitorial confusion and ensure incineration.
o Containment: Transfer the material or vial into a clear, sealable polyethylene bag.
o Labeling: Apply a "Non-Regulated Chemical Waste" label.
o Constituents: "Galili Pentasaccharide (Oligosaccharide).”
o Hazards: Check "None" or write "Low Hazard."
e Disposal: Place in the laboratory's Solid Chemical Waste Drum.

o Prohibited: Do not throw loose powder into regular office trash cans. This prevents "white
powder" scares.

Protocol B: Solvent-Based Solutions (DMSO/Methanol)

Scenario: Stock solutions prepared for storage or synthesis. Rationale: The hazard is the
solvent, not the sugar. DMSO penetrates skin and can carry immunogens into the bloodstream.

Segregation: Determine if the solvent is Halogenated (e.g., Chloroform) or Non-Halogenated
(e.g., DMSO, Methanol, Ethanol).

¢ Collection: Pour into the appropriate Organic Solvent Waste Carboy.

e Rinsing: Triple rinse the empty stock vial with a compatible solvent. Add rinsate to the waste
carboy.

» Vial Disposal: Deface the label on the empty vial and place it in the Glass/Sharps disposal
box.

Protocol C: Biological Assay Waste (ELISA/Cell Culture)

Scenario: Pentasaccharide used in microplates with serum, or added to cell culture media.
Rationale: Once the sugar contacts biological fluids (human serum, animal cells), the waste is
classified by the biological agent, not the chemical.
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Liquid Aspiration: Aspirate media/supernatant into a vacuum trap containing 10% bleach
(final concentration). Allow 20 minutes contact time before drain disposal.

Solid Waste: Place plates, pipette tips, and tubes into Red Biohazard Bags.

Inactivation: Autoclave at 121°C, 15 psi for 30 minutes (or per institutional cycle).

Final Disposal: Dispose of autoclaved waste as Regulated Medical Waste (RMW).

Emergency Procedures
Accidental Spills

o Dry Spill: Do not sweep vigorously (creates aerosols). Cover with wet paper towels to
dampen, then wipe up. Place waste in a bag for solid chemical disposal.

o Wet Spill (Solvent): Use an absorbent pad (chem-mat). If DMSO is involved, wear Nitrile
gloves (double gloved) as DMSO permeates latex instantly.

EXxposure Response

 Inhalation: Move to fresh air. If you have a known Alpha-gal allergy, seek medical attention
immediately.

o Skin Contact: Wash thoroughly with soap and water.[2] The sugar itself is harmless, but if
dissolved in DMSO, monitor for skin irritation.

Regulatory Compliance & Categorization

To ensure your lab remains compliant during EHS audits, use the following regulatory citations
for your waste logs.

o EPA (USA): Not listed under 40 CFR 261.33 (P or U lists). Classified as Non-RCRA
Regulated Waste unless mixed with hazardous solvents (e.g., F-listed solvents like
Methanol).

e OSHA (USA): Treat as a "Nuisance Dust" under 29 CFR 1910.1000 if handling large
guantities.
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+ European Waste Catalogue (EWC):

o Pure: 16 05 09 (discarded chemicals other than those mentioned in 16 05 06, 16 05 07 or
16 05 08).

o Bio-contaminated: 18 01 03 (wastes whose collection and disposal is subject to special
requirements in order to prevent infection).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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